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Compound of Interest

Compound Name: BW 245C

CAS No.: 72814-32-5

Cat. No.: B1668152

Get Quote

Part 1: Core Directive & Scientific Rationale[1]
Executive Summary
BW 245C (CAS 72814-32-5) is a high-affinity, selective agonist for the Prostaglandin D2

receptor (DP1).[1] Unlike benign laboratory reagents, its disposal requires strict adherence to

protocols designed for pharmacologically active substances.[1] The core hazard here is not

acute chemical corrosivity, but biological potency.[1] Even trace amounts entering the water

table can affect aquatic life or contaminate municipal water systems due to the compound's

stability (≥4 years) and receptor selectivity.

This guide moves beyond generic "chemical waste" instructions. It provides a self-validating

workflow ensuring that the molecule is chemically deactivated or physically destroyed

(incinerated) without risking environmental release or personnel exposure.

Chemical Identity & Hazard Profile
Before disposal, verify the substance identity to ensure compatibility with waste streams.[1]
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Parameter Specification Implications for Disposal

Compound Name BW 245C Label waste containers clearly.

CAS Number 72814-32-5
Use for regulatory manifesting.

[1]

Chemical Class
Hydantoin Derivative /

Prostaglandin Analog

Nitrogen-containing organic;

requires high-temp

incineration.[1]

Solubility
DMSO, DMF, Ethanol (~50

mg/mL)

Do not use water for rinsing;

use organic solvents.[1]

Stability Stable (≥4 years at -20°C)

Will not degrade

spontaneously; requires active

destruction.[1]

Bioactivity
DP1 Receptor Agonist (Ki =

0.9 nM)

High Potency. Zero-discharge

policy applies.[1]

Part 2: Operational Disposal Protocols
Pre-Disposal Handling & Containment
The Golden Rule: Treat BW 245C as a potent bioactive agent. Do not mix with general "trash"

or "aqueous waste."

PPE Requirements: Nitrile gloves (double-gloved recommended for solutions), lab coat, and

safety glasses.[1] If handling powder >10 mg outside a fume hood, use a P95 respirator.[1]

Solvent Selection: Because BW 245C is lipophilic and soluble in organic solvents, ethanol or

DMSO must be used for cleaning contaminated surfaces.[1] Water will merely bead up and

spread the contamination.

Primary Disposal Workflows
Scenario A: Solid Waste (Pure Powder or Expired Vials)
Objective: Complete thermal destruction.
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Do not dissolve the solid just to pour it out. Keep it in its original vial if possible.

Cap the vial tightly.

Place the vial into a transparent, sealable bag (secondary containment).

Label the bag: "Solid Chemical Waste: BW 245C - High Potency Bioactive."

Deposit into the High-BTU Incineration Stream (often red bin or specific "Incineration Only"

stream).

Scenario B: Liquid Waste (Stock Solutions in DMSO/Ethanol)
Objective: Prevent environmental leaching.

Segregation: Do not mix with aqueous acid/base waste. BW 245C solutions must go into the

Organic Solvent Waste container (Halogenated or Non-Halogenated, depending on the

solvent used).[1]

Rinsing: When emptying a vial:

Rinse the vial 3x with Ethanol or Acetone.

Pour all rinsate into the Organic Waste container.

Crucial: Do not rinse with water into the sink.

Final Container: The Organic Waste container must be destined for fuel blending or

incineration.

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Pipette
Tips)[1]

Collect all solid disposables in a dedicated "Chemically Contaminated Solids" bag (usually

yellow or clear with hazmat labeling).

Do not place in regular trash or biohazard (autoclave) bags. Autoclaving does not destroy

this chemical; it may volatilize it.
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Seal and tag for incineration.

Visualized Decision Logic
The following diagram outlines the critical decision points to prevent accidental release.

Start: BW 245C Waste Identified

Determine Physical State

Solid / Powder
(Vials, Weigh Boats)

Liquid Solution
(DMSO, Ethanol, DMF)

Trace Contaminants
(Gloves, Tips, Wipes)

Double Bag in Clear Plastic
Label 'High Potency'

Pour into Organic Solvent Waste
(Non-Halogenated preferred)

Collect in Chem-Contaminated
Solids Bin

FINAL DISPOSAL:
High-Temp Incineration

Rinse Empty Vials 3x
with Ethanol/Acetone

If emptying vial

PROHIBITED:
Drain Disposal or Autoclaving

Click to download full resolution via product page

Caption: Logical workflow for segregating BW 245C waste streams to ensure final destruction

via incineration.

Part 3: Emergency Procedures (Spill Response)
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In the event of a spill, speed and containment are vital.[1] Because BW 245C is a potent

receptor agonist, inhalation of dust or skin absorption of solutions can have physiological

effects (e.g., vasodilation, platelet inhibition).[1]

Spill Cleanup Protocol
Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

Protect: Don PPE (Nitrile gloves, lab coat, safety goggles).[1] If powder is airborne, wear a

respirator.[1]

Contain:

Powder: Cover with a damp paper towel (dampened with ethanol, not water, to aid

adhesion) to prevent dust generation.[1] Carefully wipe up.[2][3][4][5]

Liquid: Cover with an absorbent pad or vermiculite.

Clean: Wipe the surface 3 times with Ethanol or Acetone.

Dispose: Place all cleanup materials (wipes, pads, gloves) into a sealed bag labeled

"Hazardous Chemical Debris" and treat as Solid Waste (Scenario C above).
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Accidental Spill Event

Assess Form

Dry Powder Liquid Solution

Cover with Ethanol-dampened
towel (Prevent Dust)

Absorb with Vermiculite
or Chem-Pads

Triple Wipe Surface
with Organic Solvent

Seal in HazMat Bag

Notify EHS / Safety Officer

Click to download full resolution via product page

Caption: Immediate response logic for BW 245C spills, prioritizing dust control and solvent-

based decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. indufarm.com [indufarm.com]

3. media.laballey.com [media.laballey.com]

4. chempoint.com [chempoint.com]

5. intrepidpotash.com [intrepidpotash.com]

To cite this document: BenchChem. [Proper Disposal Procedures for BW 245C: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668152/docs#proper-disposal-procedures-for-bw-
245c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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